methyl 2-[(2-methyl-3-furoyl)amino]benzoate

• IUPAC Name: methyl 2-[(2-methylfuran-3-carbonyl)amino]benzoate
• InChI: InChI=1S/C14H13NO4/c1-9-10(7-8-19-9)13(16)15-12-6-4-3-5-11(12)14(17)18-2/h3-8H,1-2H3,(H,15,16)
• InChI Key: KYWMKPQHDFTYPP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CO1)C(=O)NC2=CC=CC=C2C(=O)OC
• Molecular Formula: C14H13NO4
• Molecular Weight: 259.26 g/mol

Description

Synthesis Analysis

The synthesis of related compounds, such as methyl 2-((succinimidooxy)carbonyl)benzoate (MSB), highlights efficient methods for the N-phthaloylation of amino acids and derivatives. This process is characterized by its simplicity, racemization-free nature, and excellent yields across various substrates, including alpha-amino acids and dipeptides (J. Casimir, G. Guichard, J. Briand, 2002).

Molecular Structure Analysis

The molecular structure of closely related compounds, such as 3-amino-2-benzoylaminopropenoic acid derivatives, has been studied, revealing Z configuration around the exocyclic C=C double bond. This configuration is preserved through the mechanisms of syntheses, confirming the structural integrity of these derivatives (K. Djinović-Carugo et al., 1994).

Chemical Reactions and Properties

Research into the reactivity of related compounds, such as 2-amino-1,3,4-thiadiazoles, sheds light on the methylation reactions critical to the modification and functionalization of these molecules. These reactions occur at both the ring nitrogen and the exocyclic nitrogen atom, demonstrating the compound's versatility and reactivity under various conditions (G. Werber, F. Buccheri, N. Vivona, 1975).

Physical Properties Analysis

The synthesis and spectroscopic analysis of structurally related compounds provide insight into their physical properties, including spectral data. For instance, ethyl (2E)-3-amino-2-({[(4-benzoyl-1,5-diphenyl-1H-pyrazol-3-yl)carbonyl]amino}carbonothioyl)but-2-enoate has been synthesized and characterized by various spectroscopic methods, offering a glimpse into the physical properties that such compounds exhibit (İ. Koca et al., 2014).

Chemical Properties Analysis

The chemical properties of these compounds can be further understood through their reactions and transformations. For example, the study of methyl (E,Z)-2-(2-benzoyl-2-ethoxycarbonyl-1-ethenyl)amino-3-dimethylaminopro-penoate with heteroarylhydrazines illustrates the formation of various products, showcasing the compound's chemical reactivity and the potential for synthesizing heterocyclic systems (Sonja Strah, B. Stanovnik, 1997).